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Compound of Interest

Compound Name: Myricetin-3-O-rutinoside

Cat. No.: B15587177

For researchers, scientists, and drug development professionals working with Myricetin-3-O-
rutinoside, sourcing a reliable analytical standard is the critical first step to ensure the
accuracy and validity of experimental results. This guide provides a comprehensive resource
for selecting a suitable supplier, addressing common technical challenges, and offering clear
protocols for its use.

Finding a Reliable Supplier

The selection of a reputable supplier is paramount. Key considerations include the purity of the
analytical standard, the availability of a comprehensive Certificate of Analysis (CoA), and
responsive technical support. Below is a summary of potential suppliers for Myricetin-3-O-
rutinoside analytical standards.
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Supplier

Purity
(HPLC)

CAS
Number

Molecular
Formula

Molecular
Weight

Additional
Information

MedchemExp
ress

96.98%(1]

41093-68-
9[1]

C27H30017]
1]

626.52[1]

Provides a
detailed
Certificate of
Analysis with
NMR and MS
data.[1]

ChemNorm

Not specified

41093-68-
9[2]

C27H30017

626.52[2]

Product
intended for
research and

lab use only.

[2](3]

AbMole

BioScience

Not specified

41093-68-
9[4]

C27H30017]
4]

626.52[4]

Offers COA
and MSDS
documentatio
n.[4]

MarkHerb

= 90%
(HPLC)[5]

41093-68-
9[5]

C27H30017[
5]

626.5[5]

Provides
Certificate of
Analysis,
MSDS, and
Product

Information.

[5]

Molnova

98% (HPLC)
[6]

55481-90-8

C28H32017

640.543

Note: This is
for Myricetin
3-methyl-3-O-
rutinoside, a
related but
different

compound.[6]

Note: Always verify the product specifications and availability directly with the supplier before

making a purchase.
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Frequently Asked Questions (FAQSs)

Q1: How should | store the Myricetin-3-O-rutinoside analytical standard?

Al: Proper storage is crucial to maintain the integrity of the standard. For long-term storage, it
is recommended to store the powder at -20°C for up to 3 years or at 4°C for up to 2 years.[1][4]
If the standard is in a solvent, it should be stored at -80°C for up to 6 months or at -20°C for up
to 1 month.[1][7]

Q2: What is the appearance of Myricetin-3-O-rutinoside?
A2: Myricetin-3-O-rutinoside is typically a light yellow to yellow solid powder.[1]
Q3: What is the molecular formula and weight of Myricetin-3-O-rutinoside?

A3: The molecular formula is C27H30017, and the molecular weight is approximately 626.52
g/mol .[1][2]

Q4: In which solvents is Myricetin-3-O-rutinoside soluble?

A4: While specific solubility data is not always provided by every supplier, MedChemExpress
provides a table for preparing stock solutions in ethanol at various concentrations.[7] It is
always best to consult the supplier's documentation for recommended solvents and solubility
information.

Troubleshooting Guide
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Issue

Potential Cause

Recommended Solution

Poor peak shape or resolution

in HPLC analysis

Improper mobile phase

composition or pH.

Optimize the mobile phase. A
common starting point for
flavonoids is a gradient of
acetonitrile and water with a
small amount of acid (e.g.,

0.1% formic acid).

Column degradation.

Use a guard column and
ensure the mobile phase is
filtered and degassed. If the

column is old, replace it.

Inconsistent quantification

results

Standard degradation due to

improper storage.

Ensure the standard is stored
at the recommended
temperature and protected

from light and moisture.

Inaccurate preparation of

standard solutions.

Use calibrated pipettes and
balances. Prepare fresh stock

solutions regularly.

Low signal intensity

Low concentration of the

standard.

Prepare a more concentrated
stock solution or adjust the

injection volume.

The detector wavelength is not

optimal.

The optimal wavelength for
detecting flavonoids is typically
in the UV range. Check the
literature or perform a UV scan
to determine the Amax for

Myricetin-3-O-rutinoside.

Presence of unexpected peaks

Contamination of the standard,

solvent, or system.

Use high-purity solvents and
filter all solutions. Clean the
HPLC system, including the

injector and column.

Degradation of the analyte.

Prepare fresh samples and

standards. Avoid prolonged
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exposure to room temperature.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC)
Method for the Analysis of Myricetin-3-O-rutinoside

This protocol provides a general framework for the analysis of Myricetin-3-O-rutinoside.
Optimization may be required based on the specific instrumentation and sample matrix.

1. Preparation of Standard Stock Solution:
e Accurately weigh a known amount of Myricetin-3-O-rutinoside analytical standard.

» Dissolve the standard in a suitable solvent (e.g., methanol or ethanol) to a final concentration
of 1 mg/mL.

e Sonicate the solution for 10-15 minutes to ensure complete dissolution.
» Store the stock solution at -20°C in a light-protected vial.
2. Preparation of Working Standard Solutions:

o Prepare a series of working standard solutions by serially diluting the stock solution with the
mobile phase to achieve a concentration range that brackets the expected sample
concentration.

3. HPLC Conditions (Example):
e Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 pm).
* Mobile Phase: A gradient elution is typically used.

o Solvent A: Water with 0.1% formic acid.

o Solvent B: Acetonitrile with 0.1% formic acid.

e Gradient Program:
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0-5 min: 10% B

[e]

5-25 min: 10-40% B

(¢]

25-30 min: 40-10% B

[¢]

30-35 min: 10% B

[¢]

e Flow Rate: 1.0 mL/min.

e Column Temperature: 30°C.

« Injection Volume: 10 pL.

o Detector: UV-Vis or Diode Array Detector (DAD) at the Amax of Myricetin-3-O-rutinoside.
4. Sample Preparation:

o The sample preparation will vary depending on the matrix (e.g., plant extract, biological
fluid). A solid-phase extraction (SPE) or liquid-liquid extraction may be necessary to clean up
the sample and concentrate the analyte.

o Ensure the final sample is dissolved in the mobile phase before injection.
5. Analysis:

« Inject the working standard solutions to generate a calibration curve.

¢ Inject the prepared samples.

« |dentify the Myricetin-3-O-rutinoside peak in the sample chromatogram by comparing the
retention time with that of the standard.

o Quantify the amount of Myricetin-3-O-rutinoside in the sample using the calibration curve.

Visualizations

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15587177?utm_src=pdf-body
https://www.benchchem.com/product/b15587177?utm_src=pdf-body
https://www.benchchem.com/product/b15587177?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Preparation

Sample Preparation
Standard Preparation

Click to download full resolution via product page

Analysis Results

HPLC Analysis BEEN el ——»-| Quantification

Caption: A typical experimental workflow for the quantification of Myricetin-3-O-rutinoside.

Problem Encountered

Poor Peak Shape? Inconsistent Results? Low Signal?
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Click to download full resolution via product page

Caption: A logical diagram for troubleshooting common HPLC issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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